Cas no 62328-20-5 (4,5-Pyrimidinedicarboxylic acid, 2-amino-, diethyl ester)
62328-20-5 structure
Product Name:4,5-Pyrimidinedicarboxylic acid, 2-amino-, diethyl ester
CAS No:62328-20-5
MF:C10H13N3O4
MW:239.227922201157
CID:449163
PubChem ID:12312060
Update Time:2025-04-19
4,5-Pyrimidinedicarboxylic acid, 2-amino-, diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4,5-Pyrimidinedicarboxylic acid, 2-amino-, diethyl ester
- diethyl 2-aminopyrimidine-4,5-dicarboxylate
- DTXSID70487349
- SCHEMBL7460518
- 62328-20-5
-
- Inchi: 1S/C10H13N3O4/c1-3-16-8(14)6-5-12-10(11)13-7(6)9(15)17-4-2/h5H,3-4H2,1-2H3,(H2,11,12,13)
- InChI Key: DTVZVIXLSASPRT-UHFFFAOYSA-N
- SMILES: O(CC)C(C1=CN=C(N)N=C1C(=O)OCC)=O
Computed Properties
- Exact Mass: 239.09069
- Monoisotopic Mass: 239.09060590g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 104Ų
Experimental Properties
- PSA: 104.4
4,5-Pyrimidinedicarboxylic acid, 2-amino-, diethyl ester Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
62328-20-5 (4,5-Pyrimidinedicarboxylic acid, 2-amino-, diethyl ester) Related Products
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